N-[4-(aminomethyl)phenyl]-2-phenoxyacetamide

• CAS No.: 954580-13-3
• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.30 g/mol
• IUPAC Name: N-[4-(aminomethyl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C15H16N2O2/c16-10-12-6-8-13(9-7-12)17-15(18)11-19-14-4-2-1-3-5-14/h1-9H,10-11,16H2,(H,17,18)
• InChI Key: VHMVGFMITCSKSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CN

Description

N-[4-(aminomethyl)phenyl]-2-phenoxyacetamide is an organic compound with a complex structure that includes both an amide and an aromatic ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(aminomethyl)phenyl]-2-phenoxyacetamide typically involves a multi-step process. One common method starts with the reaction of 4-aminomethylbenzoic acid with phenoxyacetyl chloride in the presence of a base such as triethylamine. This reaction forms the desired amide bond, resulting in the formation of this compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-(aminomethyl)phenyl]-2-phenoxyacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: The aromatic ring in the compound can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid and sulfuric acid.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

N-[4-(aminomethyl)phenyl]-2-phenoxyacetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[4-(aminomethyl)phenyl]-2-phenoxyacetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-[4-(aminomethyl)phenyl]urea: Shares a similar structure but with a urea group instead of an amide.

N-(4-(aminomethyl)phenyl)pyridinium: Contains a pyridinium ring, offering different chemical properties and applications.

Uniqueness

N-[4-(aminomethyl)phenyl]-2-phenoxyacetamide is unique due to its combination of an amide group and a phenoxyacetyl moiety. This structure provides distinct reactivity and potential for diverse applications in various fields of research and industry.